Cas no 1206995-18-7 (N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide)

• Product Name: N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide
• CAS No: 1206995-18-7
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 5901467
• PubChem ID: 45504774
• Update Time: 2025-06-29

N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-2-ethylsulfanylbenzamide
• N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide
• 1206995-18-7
• AKOS024521606
• N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide
• VU0523142-1
• F5834-2233

• Inchi： 1S/C19H22N2O2S/c1-4-24-17-8-6-5-7-16(17)19(23)20-15-11-9-14(10-12-15)13-18(22)21(2)3/h5-12H,4,13H2,1-3H3,(H,20,23)
• InChI Key： SATQGCYPKUCSQG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(N(C)C)=O)C=C1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.7Ų

Additional information on N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide

N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1206995-18-7, known as N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates both dimethylcarbamoyl and ethylsulfanyl functional groups, making it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of dimethylcarbamoyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the ethylsulfanyl moiety is known to confer sulfur-based reactivity, which can be exploited in various chemical transformations and catalytic processes.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that the combination of benzamide and phenyl groups can lead to the formation of heterocyclic compounds with enhanced electronic properties. These properties are particularly valuable in the design of advanced materials such as semiconductors and optoelectronic devices.

Furthermore, the synthesis of N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide has been optimized through innovative methodologies that minimize environmental impact. Green chemistry principles have been incorporated into its production process, ensuring sustainability while maintaining high yields and purity. This approach aligns with the growing demand for eco-friendly chemical manufacturing practices.

In terms of biological activity, preliminary assays have revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This finding opens up new avenues for its application in anti-inflammatory therapies. However, further research is required to fully understand its mechanism of action and potential toxicity profiles.

The structural versatility of N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide also makes it a valuable tool in combinatorial chemistry. By modifying the substituents on the benzene rings or altering the sulfanyl group, chemists can generate a wide array of derivatives with tailored properties. This flexibility is particularly advantageous in high-throughput screening campaigns aimed at discovering novel drug candidates.

From a materials science perspective, the compound's ability to form stable amide bonds suggests its potential use in polymer synthesis. Amide-based polymers are widely used in industries ranging from textiles to biomedical engineering due to their excellent mechanical properties and biocompatibility. Incorporating N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide into polymer frameworks could lead to materials with enhanced durability and functionality.

In conclusion, N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-(ethylsulfanyl)benzamide (CAS No. 1206995-18-7) represents a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.